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Compound of Interest

Compound Name: A-908292

Cat. No.: B15616565

Application Notes and Protocols for A-908292

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-908292 is a potent and selective inhibitor of Acetyl-CoA Carboxylase 2 (ACC2), a key
enzyme in the regulation of fatty acid metabolism.[1] With an IC50 of 23 nM for human ACC2,
A-908292 serves as a valuable tool for research into metabolic disorders.[1] In vivo studies
have demonstrated that administration of A-908292 can reduce serum glucose and triglyceride
levels.[1] Furthermore, A-908292 has been shown to stimulate the PPAR-a-dependent
signaling pathway.[1] These application notes provide detailed protocols for the solubilization,
storage, and handling of A-908292 for both in vitro and in vivo studies.

Physicochemical Properties

Property Value Reference
Molecular Formula C18H20N204s [1]

Molecular Weight 360.43 g/mol [1]

Appearance Off-white to light yellow solid MedChemExpress
CAS Number 903886-95-3 [1]
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Solubility Data

The solubility of A-908292 has been determined in various solvents. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing high-concentration stock solutions. For in

vivo applications, co-solvent systems are necessary to ensure solubility in aqueous

environments.

Table 1: Solubility of A-908292 in Common Solvents

Solvent Concentration

Comments

DMSO 50 mg/mL (138.72 mM)

Requires sonication and
warming to 60°C for complete

dissolution.[1]

DMSO 10 mM

Readily soluble at room

temperature.

Ethanol Soluble

While specific quantitative data
is not available, thiazole
derivatives are generally
soluble in alcohols.

Methanol Soluble

Similar to ethanol, qualitative
assessment suggests

solubility.

Table 2: Formulations for In Vivo Studies
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Formulation Achievable Concentration Protocol

Add solvents sequentially and
10% DMSO, 40% PEG300,

) > 1.25 mg/mL (3.47 mM) mix thoroughly between each
5% Tween-80, 45% Saline

addition.[1]

Prepare the SBE-3-CD
10% DMSO, 90% (20% SBE-

) ) = 1.25 mg/mL (3.47 mM) solution first, then add the
B-CD in saline)
DMSO stock.[1]
] Mix the DMSO stock with corn
10% DMSO, 90% Corn Oill >1.25 mg/mL (3.47 mM)

oil.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials:

e A-908292 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene tubes

Vortex mixer

Calibrated analytical balance
Protocol:
o Equilibrate the A-908292 vial to room temperature before opening.

+ Weigh out the desired amount of A-908292 powder using a calibrated analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.60 mg of A-908292.

¢ Add the appropriate volume of anhydrous DMSO to the A-908292 powder. For the example
above, add 1 mL of DMSO.
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o Vortex the solution until the A-908292 is completely dissolved. Gentle warming (up to 37°C)
may be applied to aid dissolution.

 Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to minimize
freeze-thaw cycles.

Preparation of a High-Concentration 50 mg/mL Stock
Solution in DMSO

Materials:

A-908292 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene tubes

Vortex mixer

Water bath sonicator

Water bath or heating block set to 60°C
Protocol:
o Equilibrate the A-908292 vial to room temperature.

e Weigh out the desired amount of A-908292. To prepare 1 mL of a 50 mg/mL stock solution,
use 50 mg of the compound.

e Add the corresponding volume of anhydrous DMSO (1 mL in this example).
» Vortex the mixture vigorously.
e Place the tube in a water bath sonicator and sonicate for 10-15 minutes.

o Transfer the tube to a 60°C water bath or heating block and heat for 10 minutes, with
intermittent vortexing, until the solution is clear and all solid has dissolved.[1]
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 Allow the solution to cool to room temperature before use.

 Aliquot for storage as described in the previous protocol.

Storage and Stability
Powder:
e Store at -20°C for up to 3 years.

o Store at 4°C for up to 2 years.[1]

In Solvent (DMSO):

Store stock solutions at -80°C for up to 6 months.

Store at -20°C for up to 1 month.[1]

It is recommended to use freshly opened, anhydrous DMSO for preparing stock solutions, as
hygroscopic DMSO can negatively impact solubility.

Avoid multiple freeze-thaw cycles to maintain the integrity of the compound.

Signaling Pathway of A-908292

A-908292 acts as a selective inhibitor of ACC2. ACC2 is a mitochondrial enzyme that catalyzes
the conversion of Acetyl-CoA to Malonyl-CoA. Malonyl-CoA allosterically inhibits Carnitine
Palmitoyltransferase 1 (CPT1), the rate-limiting enzyme for the transport of long-chain fatty
acids into the mitochondria for -oxidation. By inhibiting ACC2, A-908292 reduces the levels of
Malonyl-CoA, which in turn relieves the inhibition of CPT1. This leads to an increase in fatty
acid oxidation. Furthermore, the inhibition of ACC2 by A-908292 has been shown to stimulate
the PPAR-a signaling pathway, a key regulator of lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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